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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414 Get Quote

For researchers, scientists, and drug development professionals, ensuring the purity of

pharmaceutical ingredients such as calcium lactate gluconate is a critical aspect of quality

control and regulatory compliance. This guide provides a comparative overview of High-

Performance Liquid Chromatography (HPLC) methods and other analytical techniques for the

purity assessment of calcium lactate gluconate, supported by experimental data and detailed

protocols.

Comparison of Analytical Methods for Calcium
Lactate Gluconate Purity
The selection of an analytical method for purity testing depends on the specific impurity to be

quantified and the nature of the sample. While HPLC methods offer high specificity for organic

impurities, other techniques may be more suitable for determining the calcium content or

inorganic impurities.
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Parameter
Reversed-
Phase HPLC
(RP-HPLC)

Ion
Chromatograp
hy (IC)

Complexometr
ic Titration

Capillary
Electrophoresi
s (CE)

Principle

Separation

based on polarity

of the analyte.

Separation of

ions based on

their interaction

with a stationary

phase.

Chelation of

Ca2+ ions with

EDTA.

Separation of

charged

molecules in an

electric field.[1]

[2]

Primary Use

Quantification of

calcium lactate,

calcium

gluconate, and

related organic

impurities.[3][4]

Quantification of

inorganic anions

(e.g., Cl-,

SO42-).[5][6]

Assay for total

calcium content.

[5][7]

Quantification of

organic acids like

lactate and

gluconate.[1][2]

[8]

Purity

Acceptance

Criteria (USP)

Method-specific,

requires

validation.

Method-specific,

requires

validation.

Anhydrous:

98.0%– 102.0%

Method-specific,

requires

validation.

Limit of Detection

(LOD)

Calcium

Gluconate: 32.7

µg/mL

Not specified in

available

literature.

Not applicable

for assay.

Can be as low as

0.005 mg/ml for

some organic

acids.[1]

Limit of

Quantification

(LOQ)

Calcium

Gluconate: 96.6

µg/mL

Not specified in

available

literature.

Not applicable

for assay.

Not specified for

lactate/gluconate

in available

literature.

Detailed Experimental Protocols
Reversed-Phase HPLC for Simultaneous Quantification
of Calcium Lactate and Calcium Gluconate
This method is adapted from a procedure for the simultaneous determination of calcium lactate

and zinc gluconate in an oral solution.[3]
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Chromatographic Conditions:

Column: C18 column.

Mobile Phase: 0.025 mol/L NaH2PO4 (pH=2.50).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 210 nm.

Procedure:

Standard Solution Preparation: Prepare a standard solution by dissolving accurately

weighed quantities of calcium lactate and calcium gluconate reference standards in water

to obtain a known concentration.

Sample Solution Preparation: Prepare the sample solution by dissolving an accurately

weighed quantity of the calcium lactate gluconate sample in water to achieve a similar

concentration as the standard solution.

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Calculation: The concentration of lactate and gluconate in the sample is determined by

comparing the peak areas of the sample to the peak areas of the standard.

Ion Chromatography for Inorganic Impurity Analysis
This method is suitable for the determination of inorganic anions such as chloride and sulfate.

[5][6]

Chromatographic Conditions (General):

Guard Column: 4-mm × 5-cm, packing L12.[9]

Analytical Column: 4-mm × 25-cm, packing L12.[9]

Detector: Conductance detector.[9]
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Suppressor: Micromembrane anion suppressor.[9]

Mobile Phase: A suitable eluent for anion analysis (e.g., a carbonate/bicarbonate buffer).

Procedure:

Standard Preparation: Prepare a standard solution containing known concentrations of

chloride and sulfate.

Test Preparation: Dissolve a known weight of the calcium lactate gluconate sample in a

suitable solvent (e.g., dilute hydrochloric acid).[9]

Analysis: Inject equal volumes of the standard and test preparations into the ion

chromatograph and record the chromatograms.

Calculation: Measure the peak responses for the anions and calculate their content in the

sample.

Complexometric Titration for Calcium Assay
This method, based on USP guidelines, determines the total calcium content.[5][9]

Materials:

Calcium lactate gluconate sample

0.05 M Edetate Disodium (EDTA) VS

3 N Hydrochloric Acid

1 N Sodium Hydroxide

Hydroxy Naphthol Blue indicator

Water (deionized or distilled)

Procedure:

Accurately weigh approximately 800 mg of the Calcium Gluconate.[9]
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Dissolve the sample in 150 mL of water containing 2 mL of 3 N hydrochloric acid.[9]

While stirring, add about 30 mL of 0.05 M EDTA VS from a 50-mL buret.[9]

Add 15 mL of 1 N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.[9]

Continue the titration to a blue endpoint.[9]

Each mL of 0.05 M edetate disodium is equivalent to 21.52 mg of C12H22CaO14

(Calcium Gluconate).[9]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the comprehensive purity testing of

calcium lactate gluconate.
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Purity Testing Workflow for Calcium Lactate Gluconate

Sample Preparation

Analytical Testing

Data Analysis & Reporting
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RP-HPLC Analysis
(Organic Impurities)

Ion Chromatography
(Inorganic Anions)

Complexometric Titration
(Calcium Content)

Data Acquisition & Processing

Purity Report Generation

Click to download full resolution via product page

Caption: Workflow for Calcium Lactate Gluconate Purity Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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